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Compound of Interest

Compound Name: 3,4,5-Tribromoaniline

Cat. No.: B1304853

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 3,4,5-
Tribromoaniline, a key intermediate in various synthetic applications. This document outlines
the experimentally determined physical constants of this compound and furnishes detailed
methodologies for their determination, ensuring accuracy and reproducibility in a laboratory
setting.

Physicochemical Data of 3,4,5-Tribromoaniline

The accurate determination of a compound's melting and boiling points is fundamental to its
identification, purification, and characterization. These physical constants provide a criterion for
purity and are indispensable in the development of synthetic protocols and drug formulation.

Property Value Conditions

Not explicitly found; isomer
Melting Point 2,4,6-Tribromoaniline melts at Standard Pressure
120-122 °C.[1]

Boiling Point 340 °C[2] 760 mmHg
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Note: While the direct melting point for 3,4,5-Tribromoaniline was not available in the
searched literature, the melting point of its isomer, 2,4,6-Tribromoaniline, is provided for
comparative purposes. The structural differences between isomers can lead to variations in
their melting points.

Experimental Protocols for Physical Property
Determination

The following sections detail the standardized experimental procedures for the determination of
melting and boiling points of organic compounds such as 3,4,5-Tribromoaniline.

Melting Point Determination: Capillary Method

The capillary method is a widely adopted and reliable technique for determining the melting
point of a solid crystalline substance.

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: A small amount of the dry, crystalline 3,4,5-Tribromoaniline is finely
powdered using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.
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o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus alongside a calibrated thermometer.

e Heating and Observation:

o For an unknown compound, a preliminary rapid heating is performed to determine an
approximate melting range.

o For a more precise measurement, the apparatus is heated to a temperature approximately
20°C below the expected melting point. The heating rate is then reduced to 1-2°C per
minute.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. A narrow melting range (0.5-2°C) is
indicative of a pure compound.

Boiling Point Determination: Micro-Reflux Method

For small quantities of a liquid, the micro-reflux method provides an accurate determination of
the boiling point.

Apparatus:

e Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block or oil bath)

Clamps and stand

Procedure:

o Sample Preparation: A few drops of the liquid sample are placed into a small test tube.
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o Capillary Inversion: A capillary tube, with its sealed end uppermost, is placed inside the test

tube containing the liquid.

o Apparatus Assembly: The test tube is securely clamped and placed in a heating block or oll
bath. A thermometer is positioned so that the bulb is level with the bottom of the test tube.

e Heating and Observation: The apparatus is heated gently. As the temperature rises, a stream
of bubbles will emerge from the open end of the inverted capillary tube.

» Data Recording: Heating is discontinued when a steady stream of bubbles is observed. As
the liquid cools, the bubbling will slow down and stop. The temperature at which the liquid
just begins to enter the capillary tube is recorded as the boiling point.

Logical Workflow for Compound Identification

The determination of physical properties such as melting and boiling points is a critical step in
the workflow of identifying an unknown chemical compound. The following diagram illustrates

this logical process.

Physical Property Determination

Determine Melting Point

Start: Unknown Compound Data Analysis and Comparison

Compound Tentatively Identified

Unknown Solid or Liquid Compound

Compare with Literature Values

Determine Boiling Point
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(e.9.. NMR, IR, MS)

Click to download full resolution via product page

Caption: Workflow for compound identification using physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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